Cas no 1240565-77-8 (1-(2-Phenoxyethyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine
• CAS No: 1240565-77-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD16073896
• CID: 2138291
• Update Time: 2025-10-17

1-(2-Phenoxyethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxy-ethyl)-1H-pyrazol-4-ylamine
• 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(2-phenoxyethyl)-

• MDL： MFCD16073896
• Inchi： 1S/C11H13N3O/c12-10-8-13-14(9-10)6-7-15-11-4-2-1-3-5-11/h1-5,8-9H,6-7,12H2
• InChI Key： CBKBUFWPBMRBBI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Topological Polar Surface Area: 53.1

Additional information on 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine

1-(2-Phenoxyethyl)-1H-pyrazol-4-amine: A Comprehensive Overview

1-(2-Phenoxyethyl)-1H-pyrazol-4-amine, identified by the CAS Registry Number 1240565-77-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The molecular structure of 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine comprises a pyrazole ring, a phenoxy group, and an ethyl chain. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The phenoxy group introduces electronic and steric effects that can modulate the compound's interactions with biological systems. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and targeting specific receptors.

The synthesis of 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and amine functionalization. Researchers have optimized these steps to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of the pyrazole ring while maintaining high stereochemical control.

In terms of applications, 1-(2-Phenoxyethyl)-1H-pyrazol-4-amine has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand for metal ions has led to its use in creating coordination complexes with potential anti-cancer properties. A recent study conducted at the University of California revealed that this compound forms stable complexes with copper ions, which exhibit selective cytotoxicity against cancer cells while sparing healthy cells.

Beyond pharmacology, this compound has also found applications in material science. Its ability to act as a precursor for conducting polymers has been explored in the context of organic electronics. A team at Cambridge University reported that films prepared from this compound exhibit enhanced charge transport properties, making them suitable for use in flexible electronic devices.

The environmental impact and safety profile of 1-(2 Phenoxyethyl)-1H-pyrazol 4 amine have also been subjects of recent research. Studies indicate that the compound is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry practices. However, further investigations are required to fully understand its long-term environmental effects.

In conclusion, 1-(2 Phenoxyethyl)-1H-pyrazol 4 amine, CAS No. 1240565 77 8, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a valuable tool in both academic research and industrial innovation.